![molecular formula C8H12O2 B1317099 Ethyl 2-cyclobutylideneacetate CAS No. 27741-65-7](/img/structure/B1317099.png)
Ethyl 2-cyclobutylideneacetate
Overview
Description
Ethyl 2-cyclobutylideneacetate is a chemical compound with the molecular formula C8H12O2 . It is also known by other names such as ethyl cyclobutylideneacetate, cyclobutylidene-acetic acid ethyl ester, and Ethyl2-cyclobutylideneacetate .
Synthesis Analysis
The synthesis of Ethyl 2-cyclobutylideneacetate involves the reaction of sodium hydride with triethyl phosphonoacetate in tetrahydrofuran under an inert atmosphere. This is followed by the addition of cyclobutanone . The reaction yields a colorless liquid with a yield of 79% .Molecular Structure Analysis
The InChI code for Ethyl 2-cyclobutylideneacetate is1S/C8H12O2/c1-2-10-8(9)6-7-4-3-5-7/h6H,2-5H2,1H3
. The Canonical SMILES is CCOC(=O)C=C1CCC1
. Physical And Chemical Properties Analysis
Ethyl 2-cyclobutylideneacetate has a molecular weight of 140.18 g/mol . It has a computed XLogP3-AA value of 1.4, indicating its lipophilicity . It has 0 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has 3 rotatable bonds . Its exact mass and monoisotopic mass are 140.083729621 g/mol . The topological polar surface area is 26.3 Ų . It has 10 heavy atoms .Scientific Research Applications
1. Use in Nickel-Catalyzed Cocyclization
Ethyl 2-cyclobutylideneacetate, under the name ethyl cyclopropylideneacetate, has been utilized in nickel-catalyzed intermolecular cocyclization processes. This involves the [3 + 2 + 2] cocyclization of ethyl cyclopropylideneacetate with terminal alkynes, which proceeds smoothly in the presence of a nickel catalyst. This method is notable for its high reactivity, induced by the introduction of an electron-withdrawing group, and its ability to synthesize cycloheptadiene derivatives selectively and in good yields (Saito, Masuda, & Komagawa, 2004).
2. Synthesis of Bicyclic Compounds
The compound is also employed in the synthesis of 7,6- and 7,5-fused bicyclic compounds through a nickel-catalyzed [3+2+2] cycloaddition reaction with diynes. This approach has opened new avenues for constructing complex bicyclic structures, highlighting the versatility of ethyl cyclopropylideneacetate in organic synthesis (Maeda & Saito, 2007).
3. Antibacterial Applications
A study on monoterpene glycosides from Hosta plantaginea indicated that ethyl cyclopropylideneacetate exhibits statistically significant antibacterial activity against Staphylococcus aureus, compared to streptomycin. This suggests its potential use in nutraceuticals and food preservation due to its antimicrobial properties (Wang, Han, & Bao, 2017).
4. Application in Advanced Syntheses
Ethyl cyclopropylideneacetate serves as a key intermediate in advanced syntheses of multifunctional building blocks for organic chemistry. Its preparation and utilization in various synthetic pathways demonstrate its importance as a versatile compound in modern synthetic organic chemistry (Limbach, Dalai, & Meijere, 2004).
5. Role in Synthesis of Anti-HIV Compounds
This compound is also instrumental in the synthesis of novel analogues with anti-HIV-1 activity. The synthetic process involves condensation and treatment steps that lead to the formation of potent compounds against HIV-1, demonstrating the compound's significance in medicinal chemistry (Danel et al., 1996).
Safety And Hazards
Ethyl 2-cyclobutylideneacetate is labeled with the GHS07 pictogram, indicating that it is harmful if swallowed (H302) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area . It should be kept away from heat/sparks/open flames/hot surfaces .
properties
IUPAC Name |
ethyl 2-cyclobutylideneacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O2/c1-2-10-8(9)6-7-4-3-5-7/h6H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGCGWHVDPBOFJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C1CCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10577455 | |
Record name | Ethyl cyclobutylideneacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10577455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-cyclobutylideneacetate | |
CAS RN |
27741-65-7 | |
Record name | Ethyl cyclobutylideneacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10577455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cyclobutylidene-acetic acid ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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